Cas no 1805055-81-5 (2,5-Difluoro-3-nitrophenylacetic acid)

2,5-Difluoro-3-nitrophenylacetic acid structure
1805055-81-5 structure
Product Name:2,5-Difluoro-3-nitrophenylacetic acid
CAS No:1805055-81-5
MF:C8H5F2NO4
MW:217.126409292221
CID:4706595
Update Time:2023-08-15

2,5-Difluoro-3-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2,5-Difluoro-3-nitrophenylacetic acid
    • Inchi: 1S/C8H5F2NO4/c9-5-1-4(2-7(12)13)8(10)6(3-5)11(14)15/h1,3H,2H2,(H,12,13)
    • InChI Key: NCXCCGDMAKVMMT-UHFFFAOYSA-N
    • SMILES: FC1C(=CC(=CC=1CC(=O)O)F)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 268
  • Topological Polar Surface Area: 83.1
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